3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid

• IUPAC Name: 3-[4-(4-chloro-2-methylphenoxy)butanoylamino]-3-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C22H26ClNO5/c1-3-28-18-9-6-16(7-10-18)19(14-22(26)27)24-21(25)5-4-12-29-20-11-8-17(23)13-15(20)2/h6-11,13,19H,3-5,12,14H2,1-2H3,(H,24,25)(H,26,27)
• InChI Key: WSVURFIYNJHXEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)CCCOC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C22H26ClNO5
• Molecular Weight: 419.9 g/mol

Description

3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of Janus kinase 3 (JAK3), a tyrosine kinase that plays a crucial role in the immune system. In

Mechanism of Action

3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid is a selective inhibitor of JAK3, which plays a crucial role in the immune system. JAK3 is a tyrosine kinase that is involved in the signaling pathways of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. These cytokines are important for the activation and proliferation of immune cells such as T cells, B cells, and natural killer cells. By inhibiting JAK3, 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid can reduce the activation and proliferation of these immune cells, leading to a reduction in inflammation and immune-mediated damage.
Biochemical and Physiological Effects:
3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has been shown to have a number of biochemical and physiological effects. In preclinical studies, 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has been shown to reduce the production of pro-inflammatory cytokines such as IL-6, IL-17, and tumor necrosis factor-alpha (TNF-α). 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has also been shown to reduce the activation of T cells and B cells, as well as the proliferation of these cells. In clinical studies, 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has been shown to be effective in reducing the symptoms of rheumatoid arthritis and psoriasis, as well as preventing organ transplant rejection.

Advantages and Limitations for Lab Experiments

3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has a number of advantages for lab experiments. It is a potent and selective inhibitor of JAK3, which makes it a valuable tool for studying the role of JAK3 in immune cell signaling. 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid is also well-tolerated in animal models and in humans, which makes it a good candidate for preclinical and clinical studies. However, there are some limitations to using 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid in lab experiments. It is a complex organic molecule that requires a multi-step synthesis process, which can be challenging and time-consuming. 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid is also a relatively expensive compound, which can limit its use in large-scale experiments.

Future Directions

There are a number of future directions for the study of 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid. One area of research is the development of more potent and selective JAK3 inhibitors that can be used in the treatment of autoimmune diseases. Another area of research is the study of the long-term effects of JAK3 inhibition on the immune system, particularly in the context of chronic diseases such as rheumatoid arthritis. Finally, there is a need for further studies on the safety and efficacy of 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid in different patient populations, as well as in combination with other therapies.

Scientific Research Applications

3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has been extensively studied for its potential therapeutic applications, particularly in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. JAK3 is a key mediator of cytokine signaling in immune cells, and its inhibition by 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid can lead to a reduction in inflammation and immune cell activation. 3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid has also been studied for its potential use in the prevention of organ transplant rejection.